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Compound of Interest

Compound Name: Etilefrine Hydrochloride

Cat. No.: B018320 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

Etilefrine hydrochloride, a sympathomimetic agent, is classified as a toxic substance and

requires specific handling and disposal procedures to mitigate risks to human health and the

environment. Adherence to these protocols is not only a matter of best practice but also a legal

requirement under various regulations.

Immediate Safety and Disposal Protocols
Etilefrine hydrochloride is categorized as toxic if swallowed and causes serious eye irritation.

[1][2] It is also considered harmful to aquatic life with long-lasting effects.[3] Therefore,

preventing its release into the environment is paramount. Under no circumstances should

etilefrine hydrochloride be disposed of down the drain or in regular trash.[4][5][6]

Step-by-Step Disposal Procedure:

Personal Protective Equipment (PPE): Before handling etilefrine hydrochloride for

disposal, ensure appropriate PPE is worn, including safety goggles, chemical-resistant

gloves, and a lab coat.[7]

Waste Segregation: All solid waste contaminated with etilefrine hydrochloride (e.g.,

weighing papers, contaminated gloves, pipette tips) and the chemical itself must be

segregated as hazardous waste.
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Containerization:

Place solid etilefrine hydrochloride and contaminated materials into a designated, leak-

proof, and clearly labeled hazardous waste container.[5][8]

The container must be kept closed except when adding waste.

For solutions containing etilefrine hydrochloride, use a compatible, sealed container. Do

not mix with incompatible wastes.[5]

Labeling: The hazardous waste container must be labeled with the words "Hazardous

Waste," the full chemical name "Etilefrine Hydrochloride," and the associated hazards

(e.g., "Toxic").[5][8]

Storage: Store the sealed hazardous waste container in a designated, secure area away

from general laboratory traffic and incompatible materials. This area should be well-

ventilated.[1][2]

Disposal Request: Arrange for the collection of the hazardous waste through your

institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste

disposal contractor.[5][9]

Empty Container Disposal:

Thoroughly empty all contents from the original etilefrine hydrochloride container.

The first rinse of the container with a suitable solvent (e.g., water, as etilefrine
hydrochloride is freely soluble in water) must be collected and disposed of as hazardous

waste.[5][10]

For containers of highly toxic chemicals (LD50 < 50mg/kg), the first three rinses must be

collected as hazardous waste.[5] After proper rinsing, the container can be disposed of

according to institutional guidelines, which may allow for disposal in regular trash after

defacing the label.

Regulatory Framework
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The disposal of etilefrine hydrochloride falls under the purview of national and local

regulations governing hazardous waste. In the United States, the Environmental Protection

Agency (EPA) regulates the disposal of hazardous waste pharmaceuticals under the Resource

Conservation and Recovery Act (RCRA).[4][11] Many such pharmaceutical wastes are required

to be treated at a permitted facility, with incineration being a common method.[4][11]

Quantitative Data Summary
For safe handling and transport, specific quantitative limitations are in place for etilefrine
hydrochloride.

Parameter Value Regulation/Source

UN Number 2811 UN Model Regulation

Hazard Class 6.1 (Toxic substances) UN Model Regulation

Quantity Limitations

(Passenger Aircraft/Rail)
100 kg DOT

Limited Quantities (LQ) 5 kg DOT

Excepted Quantities (EQ)

Code
E1 DOT

This data is sourced from a Safety Data Sheet for Etilefrine Hydrochloride.[1]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

etilefrine hydrochloride.
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Caption: Decision workflow for the proper disposal of etilefrine hydrochloride waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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